Cas no 834861-97-1 (L-Proline, L-alanyl-L-glutaminyl-L-alanyl-)

• Product Name: L-Proline, L-alanyl-L-glutaminyl-L-alanyl-
• CAS No: 834861-97-1
• MF: C₁₆H₂₇N₅O₆
• MW: 385.41548371315
• CID: 671269
• PubChem ID: 71415381
• Update Time: 2025-04-19

L-Proline, L-alanyl-L-glutaminyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-alanyl-L-glutaminyl-L-alanyl-
• (2S)-1-[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• 834861-97-1
• L-Alanyl-L-glutaminyl-L-alanyl-L-proline
• DTXSID50834796

• Inchi： 1S/C16H27N5O6/c1-8(17)13(23)20-10(5-6-12(18)22)14(24)19-9(2)15(25)21-7-3-4-11(21)16(26)27/h8-11H,3-7,17H2,1-2H3,(H2,18,22)(H,19,24)(H,20,23)(H,26,27)/t8-,9-,10-,11-/m0/s1
• InChI Key： GTTGANBMKUGPNH-NAKRPEOUSA-N
• SMILES： O=C([C@H](C)NC([C@H](CCC(N)=O)NC([C@H](C)N)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 385.19613360g/mol
• Monoisotopic Mass: 385.19613360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 185Ų